![molecular formula C17H13ClN2O2 B5338403 5-[2-(2-chlorophenyl)vinyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole](/img/structure/B5338403.png)
5-[2-(2-chlorophenyl)vinyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[2-(2-chlorophenyl)vinyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 'CMO' and has been studied extensively for its unique properties and characteristics.
Mechanism of Action
The mechanism of action of CMO is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. CMO has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the inflammatory response. CMO has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in various signaling pathways.
Biochemical and Physiological Effects:
CMO has been shown to have various biochemical and physiological effects. In vitro studies have shown that CMO inhibits the production of pro-inflammatory cytokines and prostaglandins. CMO has also been shown to induce apoptosis in cancer cells. In vivo studies have shown that CMO has anti-inflammatory and anti-tumor effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of CMO is its versatility in various fields of research. CMO can be used as a building block for the synthesis of functional materials, as a probe for studying various biological processes, and as a potential drug candidate. However, one of the limitations of CMO is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are many future directions for the research on CMO. One potential direction is the development of CMO-based materials with unique properties for various applications. Another potential direction is the further study of the mechanism of action of CMO to better understand its potential therapeutic applications. Additionally, the development of more efficient synthesis methods for CMO could lead to the production of higher quality and higher purity CMO for use in various research applications.
Synthesis Methods
The synthesis of CMO involves the reaction of 2-chlorostyrene and 4-methoxybenzohydrazide in the presence of a suitable catalyst and solvent. The reaction proceeds via a cyclization process, resulting in the formation of CMO. This synthesis method has been optimized to yield high purity and high-quality CMO.
Scientific Research Applications
CMO has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and biological research. In medicinal chemistry, CMO has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties. In materials science, CMO has been used as a building block for the synthesis of functional materials with unique properties. In biological research, CMO has been used as a probe to study various biological processes.
Properties
IUPAC Name |
5-[(E)-2-(2-chlorophenyl)ethenyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O2/c1-21-14-9-6-13(7-10-14)17-19-16(22-20-17)11-8-12-4-2-3-5-15(12)18/h2-11H,1H3/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMTVAKQKFGGYJE-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)C=CC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)/C=C/C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.